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Compound of Interest

Compound Name: 1,2-Diphenylethyne-d10

Cat. No.: B094455

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling protocols for 1,2-Diphenylethyne-d10, a
deuterated analogue of diphenylacetylene. The information presented herein is compiled from
safety data sheets for the non-deuterated compound and general best practices for handling
deuterated substances. Researchers should always consult the most recent safety data sheet
provided by the supplier and conduct a thorough risk assessment before use.

Compound Identification and Properties

1,2-Diphenylethyne-d10 is a deuterated form of 1,2-Diphenylethyne, where the ten hydrogen
atoms on the phenyl rings are replaced with deuterium. This isotopic labeling is crucial for
various applications in research and development, including use as an internal standard in
mass spectrometry-based studies.

Table 1: Physical and Chemical Properties of 1,2-Diphenylethyne-d10 and its Non-Deuterated
Analogue
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1,2-Diphenylethyne

Property 1,2-Diphenylethyne-d10 .

(Diphenylacetylene)
Linear Formula CeDsC=CCeDs[1] C14H10[2][3]
CAS Number 19339-46-9[1] 501-65-5[4]
Molecular Weight 188.29 g/mol [1] 178.23 g/mol [2]

) ) Light yellow to brownish

Appearance Light yellow powder solid[5][6] )

crystalline powder[3][5][6]
Melting Point 58-60 °C (lit.)[1] 58 - 61 °C[5][6]
Boiling Point 170 °C at 19 mmHg (lit.)[1] 170 °C at 19 mmHg|6]
Density 1.045 g/mL at 25 °C (lit.)[1] 0.99 g/mL at 25 °C[4]

. Insoluble in water. Soluble in Insoluble in water. Miscible

Solubility

ether and hot alcohol.[3]

with ether and hot alcohol.[3]

Isotopic Purity

98 atom % D[1]

Not Applicable

Hazard Identification and Safety Precautions

While a specific safety data sheet for 1,2-Diphenylethyne-d10 is not readily available, the
hazards are expected to be similar to its non-deuterated counterpart, Diphenylacetylene.

Based on available data, Diphenylacetylene is not classified as a hazardous substance or
mixture.[4][7] However, it is crucial to handle all chemicals with care in a laboratory setting.

General Precautions:

e Avoid contact with skin and eyes.[3]

e Do not breathe dust.[3]

e Handle in accordance with good industrial hygiene and safety practices.[8][9]

Table 2: Exposure Controls and Personal Protective Equipment (PPE)
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Exposure Control Recommendation

Use only in a well-ventilated area, preferably in
) ) a chemical fume hood.[10] Ensure eyewash
Engineering Controls i )
stations and safety showers are readily

accessible.[8][10]

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.[5]

Wear protective gloves (e.g., nitrile rubber) and
Skin Protection a lab coat.[5] Change gloves immediately if

contaminated.

Under normal use and with adequate ventilation,
respiratory protection is not typically required. If
dust is generated, use a NIOSH/MSHA

approved respirator.[5]

Respiratory Protection

Wash hands thoroughly after handling.[9] Do not

Hygiene Measures ) i
eat, drink, or smoke in the laboratory.

Handling and Storage

Proper handling and storage are critical to maintain the isotopic purity of 1,2-Diphenylethyne-
d10 and ensure laboratory safety. Deuterated compounds are often hygroscopic and
susceptible to hydrogen-deuterium (H-D) exchange with atmospheric moisture.[11][12]

Handling:

o Handle the compound under an inert atmosphere, such as dry nitrogen or argon, to prevent
moisture exposure.[11][13][14]

» Allow the container to warm to room temperature before opening to prevent condensation.
[11]

o Use thoroughly dried glassware.[12]

Storage:
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» Store in a tightly sealed container in a cool, dry, and well-ventilated place.[6][11]
Refrigeration is often recommended for deuterated standards.[11][13]

e Protect from light by storing in an amber vial or in the dark.[11][13]

e Incompatible materials include strong oxidizing agents.[3][15]

Experimental Protocols

General Protocol for Preparing a Stock Solution:

Acclimatization: Remove the sealed container of 1,2-Diphenylethyne-d10 from its storage
location and allow it to equilibrate to ambient laboratory temperature for at least 30 minutes
to prevent moisture condensation upon opening.[11]

Inert Atmosphere: Perform all subsequent manipulations in a glove box or under a gentle
stream of a dry, inert gas like nitrogen or argon.[11]

Weighing: Carefully open the container and accurately weigh the desired mass of the
compound using a calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask. Add a
small amount of a suitable high-purity, anhydrous solvent (e.g., deuterated chloroform,
anhydrous acetonitrile) and swirl to dissolve.

Dilution: Once fully dissolved, dilute to the mark with the same anhydrous solvent.

Mixing and Storage: Stopper the flask and mix the solution thoroughly by inverting it multiple
times. Transfer the stock solution to a labeled, airtight container, preferably with a septum for
sampling, and store under the recommended conditions (cool, dry, and protected from light).
[13]

Visualizing Workflows

The following diagrams illustrate key workflows for the safe handling and emergency response
related to 1,2-Diphenylethyne-d10.
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Safe Handling Workflow for 1,2-Diphenylethyne-d10

Receiving and Initial Inspection

erify Integrity

Secure and Appropriate Storage
(Cool, Dry, Dark, Inert Atmosphere)

etrieve from Storage

Preparation for Use
(Acclimatization)

quilibrate to Room Temp

Handling in Controlled Environment
(Fume Hood/Glove Box)

eighing and Dissolving

Experimental Use

ispose of Contaminated Materials

Waste Disposal
(Follow Institutional Guidelines)
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Emergency Response Protocol for Spills and Exposure

Spill Response

Spill or Exposure Occurs

Evacuate Immediate Area
Alert Supervisor and Safety Officer
Don Appropriate PPE

Contain Spill
(Use absorbent material for solutions)

xposure Response

Provide First Aid
Seek Medical Attention

Clean Up Spill
(Avoid generating dust for solids)

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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